![molecular formula C22H28O4 B3934168 4-allyl-1-{2-[2-(2,4-dimethylphenoxy)ethoxy]ethoxy}-2-methoxybenzene](/img/structure/B3934168.png)
4-allyl-1-{2-[2-(2,4-dimethylphenoxy)ethoxy]ethoxy}-2-methoxybenzene
Overview
Description
4-allyl-1-{2-[2-(2,4-dimethylphenoxy)ethoxy]ethoxy}-2-methoxybenzene, also known as ADMEE, is a synthetic compound that has been extensively studied for its potential use in scientific research. ADMEE is a member of the family of compounds known as arylmethoxyphenyl derivatives, which have been shown to exhibit a range of biological activities. In
Mechanism of Action
The mechanism of action of 4-allyl-1-{2-[2-(2,4-dimethylphenoxy)ethoxy]ethoxy}-2-methoxybenzene is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression. The inhibition of these enzymes and pathways may contribute to the anti-inflammatory, anti-cancer, and anti-microbial properties of this compound.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth. This compound has also been shown to modulate immune responses, leading to the reduction of inflammation in animal models.
Advantages and Limitations for Lab Experiments
4-allyl-1-{2-[2-(2,4-dimethylphenoxy)ethoxy]ethoxy}-2-methoxybenzene has several advantages for lab experiments, including its high purity and yield, and its well-characterized biological activities. This compound can be easily synthesized and purified, making it a readily available compound for research. However, this compound also has limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 4-allyl-1-{2-[2-(2,4-dimethylphenoxy)ethoxy]ethoxy}-2-methoxybenzene, including the optimization of its synthesis method, the identification of its molecular targets, and the development of this compound-based therapies for various diseases. Further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity. This compound may also be used as a lead compound for the development of novel anti-cancer, anti-inflammatory, and anti-microbial agents.
Scientific Research Applications
4-allyl-1-{2-[2-(2,4-dimethylphenoxy)ethoxy]ethoxy}-2-methoxybenzene has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has been studied for its potential use in the treatment of various diseases, including cancer, inflammatory diseases, and microbial infections. This compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. This compound has also been shown to exhibit anti-microbial activity against a range of bacteria and fungi.
Properties
IUPAC Name |
1-[2-[2-(2,4-dimethylphenoxy)ethoxy]ethoxy]-2-methoxy-4-prop-2-enylbenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28O4/c1-5-6-19-8-10-21(22(16-19)23-4)26-14-12-24-11-13-25-20-9-7-17(2)15-18(20)3/h5,7-10,15-16H,1,6,11-14H2,2-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICYRMFSMZIESOM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCCOCCOC2=C(C=C(C=C2)CC=C)OC)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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